Cas no 97468-37-6 (Cephapirin benzathine)

Cephapirin benzathine is a long-acting antibiotic used for the prophylaxis and treatment of bacterial infections. It exhibits high efficacy against a wide range of Gram-positive organisms. Its benzathine salt form provides sustained release, minimizing the frequency of dosing. This formulation offers a convenient treatment option with excellent patient compliance.
Cephapirin benzathine structure
Cephapirin benzathine structure
Product Name:Cephapirin benzathine
CAS No:97468-37-6
MF:C33H37N5O6S2
MW:663.806785345078
MDL:MFCD09029421
CID:808024
PubChem ID:167441
Update Time:2025-07-20

Cephapirin benzathine Chemical and Physical Properties

Names and Identifiers

    • Cephapirin benzathine
    • CEPHAPIRIN BENZATHINE (100 MG)
    • (6R,7R)-3-(Acetoxymethyl)-8-oxo-7-{[(4-pyridinylsulfanyl)acetyl]a mino}-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid - N,N '-dibenzyl-1,2-ethanediamine (2:1)
    • 1,2-Ethanediamine, N,N′-bis(phenylmethyl)-, bis[(6R,7R)-3-[(acetyloxy)methyl]-8-oxo-7-[[(4-pyridinylthio)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate] (9CI)
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-8-oxo-7-[[(4-pyridinylthio)acetyl]amino]-, (6R,7R)-, compd. with N,N′-bis(phenylmethyl)-1,2-ethanediamine (2:1) (9CI)
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-8-oxo-7-[[(4-pyridinylthio)acetyl]amino]-, (6R-trans)-, compd. with N,N′-bis(phenylmethyl)-1,2-ethanediamine (2:1) (ZCI)
    • Metricure
    • CEPHAPIRIN BENZATHINE [USP IMPURITY]
    • CEPHAPIRIN BENZATHINE (USP-RS)
    • CEPHAPIRIN BENZATHINE (USP IMPURITY)
    • Cephapirin benzathine (USP)
    • Cefa-Dri
    • CEPHAPIRIN BENZATHINE [GREEN BOOK]
    • CEPHAPIRIN BENZATHINE (USP MONOGRAPH)
    • UNII-90G868409O
    • Q27271322
    • DA-72088
    • CCG-270637
    • E77135
    • ToMORROW
    • CEPHAPIRIN COMPD WITH N,N'-DIBENZYLETHYLENEDIAMINE
    • 97468-37-6
    • D07637
    • CS-0063059
    • (6R,7R)-3-(Hydroxymethyl)-8-oxo-7-(2-(4-pyridylthio)acetamido)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid compound with N,N'-dibenzylethylenediamine (2:1)
    • Cephapirin benzathine [USP]
    • Cefapirinbenzathine
    • s4875
    • CEPHAPIRIN COMPD WITH N,N'-DIBENZYLETHYLENEDIAMINE [MI]
    • Cefa-Dri (TN)
    • ToMORROW intramammary infusion
    • HY-113735
    • 90G868409O
    • Cefapirin (sodium)
    • SCHEMBL467178
    • Cefapirin benzathine
    • (6R,7R)-3-(acetyloxymethyl)-8-oxo-7-[(2-pyridin-4-ylsulfanylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;N,N'-dibenzylethane-1,2-diamine
    • CEPHAPIRIN BENZATHINE [USP-RS]
    • AKOS032944865
    • CHEMBL3989837
    • CEPHAPIRIN BENZATHINE [USP MONOGRAPH]
    • MDL: MFCD09029421
    • Inchi: 1S/C17H17N3O6S2.C16H20N2/c1-9(21)26-6-10-7-28-16-13(15(23)20(16)14(10)17(24)25)19-12(22)8-27-11-2-4-18-5-3-11;1-3-7-15(8-4-1)13-17-11-12-18-14-16-9-5-2-6-10-16/h2-5,13,16H,6-8H2,1H3,(H,19,22)(H,24,25);1-10,17-18H,11-14H2/t13-,16-;/m1./s1
    • InChI Key: JZLUDZCHWAMNDD-OALZAMAHSA-N
    • SMILES: C(C1C=CC=CC=1)NCCNCC1C=CC=CC=1.C(C1=C(COC(=O)C)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)CSC1C=CN=CC=1)(=O)O

Computed Properties

  • Exact Mass: 1086.27000
  • Monoisotopic Mass: 1086.274
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 74
  • Rotatable Bond Count: 25
  • Complexity: 878
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 377A^2

Experimental Properties

  • Color/Form: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 384.04000
  • LogP: 5.85500
  • Vapor Pressure: No data available

Cephapirin benzathine Pricemore >>

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